Cas no 2034269-65-1 (1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one)

• Product Name: 1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one
• CAS No: 2034269-65-1
• MF: C₂₀H₂₁N₇O₂
• MW: 391.426442861557
• CID: 5549033
• Update Time: 2025-07-15

1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[[1-[1-(3-pyrazol-1-ylbenzoyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• 1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one

• Inchi： 1S/C20H21N7O2/c28-19-6-2-8-24(19)11-16-12-27(23-22-16)18-13-25(14-18)20(29)15-4-1-5-17(10-15)26-9-3-7-21-26/h1,3-5,7,9-10,12,18H,2,6,8,11,13-14H2
• InChI Key： DQLGKKJSDQUXIX-UHFFFAOYSA-N
• SMILES： N1(CC2=CN(C3CN(C(=O)C4=CC=CC(N5C=CC=N5)=C4)C3)N=N2)CCCC1=O

Additional information on 1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one

Introduction to 1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one (CAS No. 2034269-65-1)

1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one, also known by its CAS number 2034269-65-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a pyrrolidinone core, a triazole ring, and a pyrazole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of 1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one involves several intricate steps, including the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is widely used in the synthesis of complex molecules due to its high efficiency and selectivity. The benzoyl and pyrazole functionalities are introduced through subsequent reactions to achieve the final structure.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that 1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective effects, this compound has also shown promise in cancer therapy. Preclinical studies have demonstrated that 1-[(1-{1-[3-(1H-pyrazol-1-yl)benzoyl]azetidin-3-yl}-1H-1,2,3-triazol-4-yl)methyl]pyrrolidin-2-one can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of multiple signaling pathways, including those related to cell cycle regulation and angiogenesis.

The pharmacokinetic properties of 1-[(1-{1-[3-(1H-pyrazol-1-y l)benzoyl]azetidin - 3 - yl} - 1 H - 1 , 2 , 3 - triazol - 4 - yl)methyl]pyrrolidin - 2 - one have been extensively studied to ensure its suitability for clinical applications. It has been found to exhibit favorable oral bioavailability and a reasonable half-life, making it a viable candidate for drug development. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects.

The structural diversity and functional versatility of 1 - [( 1 - { 1 - [ 3 - ( 1 H - pyrazol - 1 - yl)benzoyl ] azetidin - 3 - yl} - 1 H - 1 , 2 , 3 - triazol - 4 - yl ) methyl ] pyrrolidin - 2 - one make it an attractive target for medicinal chemists seeking to develop novel therapeutics. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, CAS No. ((CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.(CAS No.) represents a significant advancement in the field of medicinal chemistry with its potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and favorable pharmacokinetic properties make it an exciting candidate for further clinical investigation and development into a novel therapeutic agent.